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This technical guide provides an in-depth exploration of the core principles, methodologies, and

validation of the Cognition Assessment Platform (Cotapp). Designed for researchers,

scientists, and professionals in drug development, this document synthesizes available data to

offer a comprehensive understanding of this digital cognitive assessment tool.

Introduction to Cotapp
The Cognitive Task Application (Cotapp) is a computerized assessment tool designed to

measure attention, information processing, and executive functions in children with a mental

age of six to twelve years.[1][2][3][4] Developed based on scientific principles, Cotapp aims to

provide a reliable and valid cognitive profile, outlining a child's strengths and weaknesses in

key cognitive domains.[1][2][3] The assessment is presented in a game-like format to engage

children, with a character named 'Cotapp' guiding them through the tasks.[1][4] The complete

assessment takes approximately 30 to 40 minutes to administer.[4][5]

Core Cognitive Domains Assessed
Cotapp is structured into seven distinct blocks, each targeting specific cognitive functions.[1][4]

The primary cognitive domains evaluated include:
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Processing Speed: The efficiency with which a child can perform simple or repetitive

cognitive tasks.

Attention: The ability to focus on relevant stimuli and ignore distractions.

Executive Control: A set of higher-order cognitive processes that manage and control other

cognitive functions. This includes concepts like interference sensitivity.

(Working) Memory: The ability to hold and manipulate information in the mind for a short

period.

Learning Speed: The rate at which a child acquires new information or skills.[6][7]

These domains are assessed through a series of tasks, and the platform generates 22 basic

and 46 specialized parameters to provide a detailed cognitive profile.[1][2][8]

Cotapp Cognitive Assessment

Output Parameters

Processing Speed

22 Basic Parameters 46 Specialized Parameters

Attention Executive Control (Working) MemoryLearning Speed

Click to download full resolution via product page

Core cognitive domains measured by the Cotapp assessment and their relation to output

parameters.

Experimental Protocols and Methodologies
The administration and validation of Cotapp follow standardized protocols to ensure data

quality and comparability.
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The test is administered individually in a quiet, low-stimulus environment to minimize

distractions.[4][9] The child is seated at a computer, and a test administrator provides initial

instructions, observes the child, and offers coaching if necessary, based on a set of

standardized rules.[4][7] The test is self-paced, meaning the next trial is only presented after

the child responds to the previous one.[6][7] Each of the seven blocks begins with instructions

from the 'Cotapp' character and practice items to ensure the child understands the task.[4][7]

Throughout the assessment, the administrator can use an observation form to log the child's

motor and verbal restlessness, providing qualitative data to supplement the cognitive

performance metrics.[4][7]
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Standardized workflow for the administration of the Cotapp cognitive assessment.
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While detailed descriptions of all seven blocks are not publicly available, information on several

key tasks has been published:

Block 1: Simple Processing Speed: This is a one-choice reaction time task. The 'Cotapp'

character appears on the screen, and the child must press a designated 'yes' button as

quickly as possible.[1]

Block 2: Multiple Processing Speed: This is a two-choice reaction time task. The child must

press a 'yes' button if the 'Cotapp' character appears and a 'no' button if a different character

(a friend) appears.[1]

Block 4: Interference Sensitivity: This task is designed to measure cognitive inhibition. The

stimulus (e.g., the 'Cotapp' character) can appear on either the right or left side of the

screen, creating compatible and incompatible stimulus-response associations. For instance,

if 'Cotapp' appears on the left, it is incompatible with the right-hand 'yes' button, forcing the

child to inhibit the incorrect response.[1]

The validation of Cotapp involved several key phases to establish its psychometric properties.

The normative sample for the primary validation study consisted of 1,032 Dutch children.[1][2]

[8][10] To assess the test's validity, a separate group of 79 children with ADHD was included in

the research.[1][2][8][10] The reliability of the assessment was determined through both split-

half and test-retest methods. The test-retest reliability was specifically examined in a cohort of

127 children.[1][2][8][10]

Quantitative Data from Validation Studies
The following tables summarize the quantitative data available from the validation studies of

the Cotapp assessment.

Table 1: Participant Demographics in Validation Studies
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Group Number of Participants (N) Purpose

Normative Sample 1,032 Establishing normative data

ADHD Group 79 Validity assessment

Test-Retest Sample 127 Reliability assessment

Data sourced from multiple

publications on the Cotapp

validation.[1][2][8][10]

Table 2: Psychometric Properties

Psychometric Measure Finding

Split-Half Reliability
Correlations are reported as "strong for almost

all basic parameters."

Test-Retest Reliability
Correlations are described as varying from

"moderate to strong for the basic parameters."

Construct Validity
Test outcomes demonstrate associations with

intelligence, academic achievement, and ADHD.

Qualitative descriptions of statistical findings

from the validation studies.[1][2]

Conclusion
The Cotapp cognitive assessment is a scientifically-grounded, computerized tool for evaluating

key cognitive functions in children. Its gamified approach, standardized administration protocol,

and automated scoring system make it a practical instrument for clinical and research settings.

The validation studies, conducted with a large normative sample, provide evidence for its

reliability and validity in profiling cognitive strengths and weaknesses related to attention,

information processing, and executive functions. Further research providing more detailed

quantitative data on its psychometric properties would be beneficial for the scientific

community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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